Cas no 828932-65-6 (L-Isoleucine, L-seryl-L-lysyl-L-lysyl-L-arginyl-)

• Product Name: L-Isoleucine, L-seryl-L-lysyl-L-lysyl-L-arginyl-
• CAS No: 828932-65-6
• MF: C₂₇H₅₄N₁₀O₇
• MW: 630.780465602875
• CID: 680392
• PubChem ID: 71416740
• Update Time: 2025-04-19

L-Isoleucine, L-seryl-L-lysyl-L-lysyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, L-seryl-L-lysyl-L-lysyl-L-arginyl-
• (2S,3S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]hexanoyl]amino]hexanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylpentanoic acid
• 828932-65-6
• DTXSID40836108
• L-Seryl-L-lysyl-L-lysyl-N~5~-(diaminomethylidene)-L-ornithyl-L-isoleucine

• Inchi： 1S/C27H54N10O7/c1-3-16(2)21(26(43)44)37-25(42)20(11-8-14-33-27(31)32)36-24(41)19(10-5-7-13-29)35-23(40)18(9-4-6-12-28)34-22(39)17(30)15-38/h16-21,38H,3-15,28-30H2,1-2H3,(H,34,39)(H,35,40)(H,36,41)(H,37,42)(H,43,44)(H4,31,32,33)/t16-,17-,18-,19-,20-,21-/m0/s1
• InChI Key： PHEUGSHXNIKWLJ-PXQJOHHUSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H](CCCCN)NC([C@H](CO)N)=O)=O)N[C@H](C(N[C@H](C(=O)O)[C@@H](C)CC)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 630.41769410g/mol
• Monoisotopic Mass: 630.41769410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 24
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.5
• Topological Polar Surface Area: 316Ų